Cas no 2229136-82-5 (tert-butyl N-[2-(1H-indol-2-yl)-1-oxopropan-2-yl]carbamate)

• Product Name: tert-butyl N-[2-(1H-indol-2-yl)-1-oxopropan-2-yl]carbamate
• CAS No: 2229136-82-5
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 5965800
• PubChem ID: 165779745
• Update Time: 2025-05-20

tert-butyl N-[2-(1H-indol-2-yl)-1-oxopropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1902001
• 2229136-82-5
• tert-butyl N-[2-(1H-indol-2-yl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C16H20N2O3/c1-15(2,3)21-14(20)18-16(4,10-19)13-9-11-7-5-6-8-12(11)17-13/h5-10,17H,1-4H3,(H,18,20)
• InChI Key： XOMHCAKARUMETI-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1=CC2C=CC=CC=2N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.14739250g/mol
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.2Ų

Additional information on tert-butyl N-[2-(1H-indol-2-yl)-1-oxopropan-2-yl]carbamate

Introduction to Tert-butyl N-[2-(1H-indol-2-yl)-1-oxopropan-2-yl]carbamate (CAS No. 2229136-82-5)

Tert-butyl N-[2-(1H-indol-2-yl)-1-oxopropan-2-yl]carbamate, identified by its Chemical Abstracts Service (CAS) number 2229136-82-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their stability and reactivity. The presence of an indole moiety in its structure adds an additional layer of complexity, making it a potential candidate for various biological assays and drug development pipelines.

The molecular structure of Tert-butyl N-[2-(1H-indol-2-yl)-1-oxopropan-2-yl]carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a propanone derivative substituted with a 1H-indole ring. This unique arrangement of functional groups imparts distinct chemical properties that make it suitable for various synthetic applications. The indole ring, known for its role in numerous bioactive molecules, is particularly intriguing in terms of potential pharmacological interactions.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. Indole-based compounds have been extensively studied for their potential roles in modulating neurological disorders, inflammatory responses, and even cancer biology. The carbamate functional group in Tert-butyl N-[2-(1H-indol-2-yl)-1-oxopropan-2-yl]carbamate serves as a versatile handle for further chemical modifications, allowing researchers to tailor the compound's properties for specific applications.

One of the most compelling aspects of this compound is its potential as a building block in the synthesis of more complex pharmacophores. The combination of the indole ring and the carbamate group creates a scaffold that can be modified to target specific biological pathways. For instance, indole derivatives have shown promise in the development of drugs targeting serotonin receptors, which are implicated in conditions such as depression and anxiety. The tert-butyl group enhances the lipophilicity of the molecule, making it more amenable to crossing biological membranes, which is crucial for drug bioavailability.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like Tert-butyl N-[2-(1H-indol-2-yl)-1-oxopropan-2-yl]carbamate for their binding affinity to biological targets. Molecular docking studies have been particularly useful in predicting how this compound might interact with enzymes and receptors involved in disease pathways. These virtual screening approaches have accelerated the drug discovery process by allowing researchers to identify promising candidates before conducting expensive wet-lab experiments.

The synthesis of Tert-butyl N-[2-(1H-indol-2-yl)-1-oxopropan-2-yl]carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the indole ring typically involves cyclization reactions, while the carbamate group is often formed through reactions involving phosgene or its equivalents. Advances in green chemistry have led to the development of more sustainable synthetic routes, reducing the environmental impact associated with traditional methods.

In terms of applications, Tert-butyl N-[2-(1H-indol-2-yl)-1-oxopropan-2-yl]carbamate has shown potential in preclinical studies as an intermediate in the synthesis of novel therapeutic agents. Its structural features make it a valuable tool for medicinal chemists seeking to develop drugs with improved efficacy and reduced side effects. Additionally, its stability under various conditions makes it suitable for long-term storage and transport, ensuring that it remains viable for subsequent synthetic steps or biological testing.

The role of computational tools in analyzing the properties of Tert-butyl N-[2-(1H-indol-2-yli)-1 oxopropan - 2 - yl] carbamate cannot be overstated. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, while machine learning models have been employed to predict its behavior under different conditions. These computational methods complement experimental data, offering a more holistic understanding of the compound's characteristics.

Future research directions may explore derivatization strategies to enhance the pharmacological profile of Tert-butyl N-[ 2 - ( 1 H - indol - 2 - yl) - 1 - oxoprop an - 2 - yl] carbamate . For example, incorporating additional functional groups could modify its solubility or metabolic stability, making it more suitable for clinical use. Furthermore, investigating its interactions with other biomolecules through structural biology techniques could reveal new therapeutic possibilities.

The broader significance of compounds like Tert-butyl N-[ 2 - ( 1 H - indol - 2 - yl) - 1 - oxoprop an - 2 - yl] carbamate lies in their contribution to the ever-evolving landscape of drug discovery and development. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that can interact with them in precise ways. This compound exemplifies how structural innovation can lead to new therapeutic opportunities.